![molecular formula C7H12O3 B1310602 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane CAS No. 57280-22-5](/img/structure/B1310602.png)
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane
Overview
Description
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is a colorless to light yellow liquid . It is an important pharmaceutical intermediate and is used in the CO2-mediated formation of chiral carbamates from meso-epoxides via polycarbonate intermediates and amine nucleophiles .
Synthesis Analysis
The compound is used in the CO2-mediated formation of chiral carbamates from meso-epoxides via polycarbonate intermediates and amine nucleophiles . This opens up a wide range of CO2-based carbamate scaffolds with excellent yields and 99% enantiomeric excess .Molecular Structure Analysis
The molecular formula of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is C7H12O3 . Its molecular weight is 144.17 . The IUPAC name for this compound is 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane .Chemical Reactions Analysis
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is used in the CO2-mediated formation of chiral carbamates from meso-epoxides via polycarbonate intermediates and amine nucleophiles . This opens up a wide range of CO2-based carbamate scaffolds with excellent yields and 99% enantiomeric excess .Physical And Chemical Properties Analysis
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is a liquid at 20°C . It has a boiling point of 86°C and a melting point of 85.5°C . The density of this compound is 1.11 and its specific gravity is 1.15 . The refractive index of this compound is 1.58 .Scientific Research Applications
Synthesis of Chiral Carbamates
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane: is utilized in the synthesis of chiral carbamates from meso-epoxides. This process involves the formation of polycarbonate intermediates in the presence of CO2 and amine nucleophiles . The method allows for the creation of a wide range of CO2-based carbamate scaffolds with excellent yields and high enantiomeric excess, making it valuable for producing pharmaceuticals and agrochemicals with specific chiral properties.
Safety and Hazards
The compound is classified under GHS07 . It may cause serious eye irritation (H319) and may cause an allergic skin reaction (H317) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/eye protection/face protection (P280), and washing skin thoroughly after handling (P264) .
Mechanism of Action
Target of Action
The primary target of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is meso-epoxides . Meso-epoxides are a type of organic compound that contain an epoxide functional group. They play a crucial role in various biochemical reactions.
Mode of Action
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane interacts with its targets through a process known as ring-opening aminolysis . This reaction is catalyzed by the titanium-BINOLate species generated in situ from a mixture of enantiopure BINOL (1,1’-bi-2-naphthol), Ti (OiPr)4, and H2O in the presence of benzylamine in toluene .
Biochemical Pathways
The compound affects the CO2-mediated formation of chiral carbamates from meso-epoxides via polycarbonate intermediates and amine nucleophiles . This opens up a wide range of CO2-based carbamate scaffolds with excellent yields and 99% enantiomeric excess .
Result of Action
The result of the action of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is the formation of chiral carbamates . These compounds have a wide range of applications in the field of organic chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals.
Action Environment
The action of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is influenced by various environmental factors. For instance, the presence of benzylamine in toluene is necessary for the catalytic reaction . Additionally, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C to maintain its stability and efficacy.
properties
IUPAC Name |
4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-7(2)8-3-5-6(10-5)4-9-7/h5-6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEKNCWQQNMEIMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC2C(O2)CO1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10972789 | |
Record name | 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10972789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57280-22-5 | |
Record name | 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57280-22-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4-Dimethyl-3,5,8-trioxabicyclo(5.1.0)octane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057280225 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10972789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.032 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane in current research?
A1: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is primarily investigated for its use as a monomer in the synthesis of polycarbonates. This compound, often reacted with carbon dioxide (CO2), can produce a variety of biodegradable polycarbonates with unique properties. [, , ]
Q2: What makes the polycarbonates derived from 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane unique compared to other polycarbonates?
A2: Unlike many other CO2-based polycarbonates which are typically amorphous, the isotactic polycarbonates derived from 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane exhibit semicrystalline properties. [] This results in a significantly higher melting point (Tm), ranging from 179–257 °C, making them potentially suitable for applications requiring higher thermal resistance. []
Q3: How is the synthesis of these specific polycarbonates achieved?
A3: The synthesis typically involves an alternating copolymerization reaction between 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane and CO2. This reaction is often catalyzed by enantiopure dinuclear Co(III)-complexes under mild conditions. [] The use of such catalysts allows for precise control over the polymer structure, leading to highly isotactic polycarbonates. []
Q4: Besides polymerization, is 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane used in other chemical reactions?
A4: Yes, 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane has been studied as a substrate in enantioselective ring-opening aminolysis reactions. [] These reactions are catalyzed by titanium-BINOLate complexes and are of significant interest for synthesizing chiral compounds.
Q5: What makes the titanium-BINOLate catalyzed reaction interesting from a mechanistic perspective?
A5: Research suggests that the active catalytic species in this reaction involves a Ti(BINOLate)2 moiety, confirmed by ESI-MS analysis and dynamic catalyst library screening. [] Interestingly, while water plays a crucial role in the catalytic process, likely as a proton shuttle, it does not directly participate in the catalyst formation. [] This finding challenges previous understandings of titanium-based catalytic systems where water is often directly involved in catalyst generation.
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